Cas no 1438-82-0 (Pentamethyldisiloxane)

Pentamethyldisiloxane structure
Product name:Pentamethyldisiloxane
Pentamethyldisiloxane Chemical and Physical Properties
Names and Identifiers
-
- Pentamethyldisiloxane
- 1,1,1,3,3-Pentamethyldisiloxane
- Pentamethyldisiloxan
- 1,1,1,3,3-pentamethyl-disiloxane
- 1,1,1,3,3-Pentamethylpropanedisiloxane
- 1,1,3,3,3-pentamethyldisiloxane
- 2,2,4-Trimethyl-3-oxa-2,4-disilapentane
- Disiloxane,pentamethyl
- HMe2SiOSiMe3
- pentamethyl-disiloxan
- Dimethyl(trimethylsilyloxy)silane
- Trimethylsiloxydimethylsilane
- Disiloxane, pentamethyl-
- dimethyl(trimethylsilyloxy)silicon
- Disiloxane, 1,1,1,3,3-pentamethyl-
- [(dimethylsilyl)oxy]trimethylsilane
- FCH931809
- s12900
- AX8293252
- P1535
- ST24036569
- A808125
- DTXSID00883673
- Vinyl Pepentamethyl Disiloxane
- MFCD00053658
- FS-4343
- BAA43882
- AKOS006220955
- Disiloxane,1,1,1,3,3-pentamethyl-
- 1438-82-0
- SCHEMBL33802
- PMDS
- EN300-7401463
- (trimethylsiloxy)dimethylsilane
- EINECS 215-873-5
- XUKFPAQLGOOCNJ-UHFFFAOYSA-N
- dimethyl[(trimethylsilyl)oxy]silyl
-
- MDL: MFCD00053658
- Inchi: 1S/C5H15OSi2/c1-7(2)6-8(3,4)5/h1-5H3
- InChI Key: XUKFPAQLGOOCNJ-UHFFFAOYSA-N
- SMILES: [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])C([H])([H])[H] |^1:14|
- BRN: 1734568
Computed Properties
- Exact Mass: 148.07400
- Monoisotopic Mass: 147.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 65.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 9.2
- Surface Charge: 0
- XLogP3: nothing
Experimental Properties
- Color/Form: Colorless liquid.
- Density: 0.760 g/mL at 20 °C(lit.)
- Boiling Point: 86°C(lit.)
- Flash Point: Fahrenheit: -2.2 ° f
Celsius: -19 ° c - Refractive Index: n20/D 1.373
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
- Water Partition Coefficient: Not miscible or difficult to mix in water.
- PSA: 9.23000
- LogP: 1.82130
- Solubility: Insoluble in water.
- Sensitiveness: Moisture Sensitive
Pentamethyldisiloxane Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11
- Safety Instruction: S16-S23-S29-S33
- FLUKA BRAND F CODES:10-21
-
Hazardous Material Identification:
- HazardClass:3
- Risk Phrases:R11
- Storage Condition:Store at 4 ° C, better storage at -4 ° C
- PackingGroup:II
- Packing Group:II
- Safety Term:S16;S23;S29;S33
- TSCA:Yes
Pentamethyldisiloxane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pentamethyldisiloxane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0765549767-1g |
Pentamethyldisiloxane |
1438-82-0 | 95% | 1g |
¥ 176.5 | 2024-07-19 | |
BAI LING WEI Technology Co., Ltd. | 508249-5G |
Pentamethyldisiloxane, 95% |
1438-82-0 | 95% | 5G |
¥ 229 | 2022-04-26 | |
TRC | P274100-2.5g |
Pentamethyldisiloxane |
1438-82-0 | 2.5g |
$999.00 | 2023-05-17 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1535-5ml |
Pentamethyldisiloxane |
1438-82-0 | 95.0%(GC) | 5ml |
¥515.0 | 2022-06-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1535-25ml |
Pentamethyldisiloxane |
1438-82-0 | 95.0%(GC) | 25ml |
¥1460.0 | 2022-06-10 | |
abcr | AB111294-100 g |
Pentamethyldisiloxane, 97%; . |
1438-82-0 | 97% | 100g |
€158.90 | 2023-02-05 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P824648-5g |
Pentamethyldisiloxane |
1438-82-0 | 95% | 5g |
¥312.00 | 2022-09-01 | |
NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0765549751- 5g |
Pentamethyldisiloxane |
1438-82-0 | 95% | 5g |
¥ 335.3 | 2021-05-18 | |
SHENG KE LU SI SHENG WU JI SHU | sc-228914-5 ml |
Pentamethyldisiloxane, |
1438-82-0 | 5 ml |
¥1030.00 | 2023-09-05 | ||
Enamine | EN300-7401463-0.05g |
[(dimethylsilyl)oxy]trimethylsilane |
1438-82-0 | 95% | 0.05g |
$19.0 | 2023-05-29 |
Pentamethyldisiloxane Related Literature
-
Daniela Apreutesei,Georg H. Mehl J. Mater. Chem. 2007 17 4711
-
Masahiro Funahashi,Akinari Sonoda J. Mater. Chem. 2012 22 25190
-
Atsushi Seki,Shinobu Uemura,Masahiro Funahashi CrystEngComm 2020 22 8412
-
Masahiro Funahashi,Akinari Sonoda Dalton Trans. 2013 42 15987
-
Masahiro Funahashi,Akinari Sonoda Dalton Trans. 2013 42 15987
1438-82-0 (Pentamethyldisiloxane) Related Products
- 2680855-22-3(2-cyano-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)
- 108046-15-7(4-amino-4H,5H,6H-cyclopentabthiophen-6-one)
- 2171467-20-0(1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidine-2-carboxylic acid)
- 885017-82-3(4-Bromo-1-(4-chlorophenyl)pyrazole)
- 1707594-91-9(1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid)
- 6336-68-1(4-(piperidine-1-sulfonyl)aniline)
- 2097858-17-6(5-{[(1-Hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}-2-methoxybenzamide)
- 1361855-87-9(5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)
- 2007915-44-6(tert-butyl N-[cis-2-methylazetidin-3-yl]carbamate;hydrochloride)
- 318238-09-4(1-(6-chloropyridin-2-yl)-N-methyl-4-nitro-1H-pyrazol-5-amine)
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
(CAS:1438-82-0)1,1,1,3,3-Pentamethyldisiloxane

Purity:97.00%/97.00%/97.00%
Quantity:100g/500g/1000g
Price ($):Inquiry/Inquiry/Inquiry